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Compound Focus: Sodium Imidazole

CAS No.: 5587-42-8

Cat. No.: S1532962

Basic Chemical Identity

The table below summarizes the fundamental identifying information for sodium imidazolate.

Property Details

CAS Registry Number 5587-42-8 [1] [2]

Chemical Name Sodium imidazole; 1H-Imidazole sodium salt; Sodium imidazolate [1] [2]
Molecular Formula CsHsNzNa [1] [2]

Molecular Weight 90.06 g/mol [1] [2]

EC Number 226-988-5 [1]

Physical Form Light yellow to orange, free-flowing crystalline powder [2]

Melting Point 284 °C (decomposes) [2]

Storage 2-8°C [2]

Hazard and Safety Information
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Sodium imidazolate is classified as hazardous and poses several health risks, as detailed in the table below.

Category
Hazard Class Hazard Statement
Code
Acute Toxicity (Oral, Acute Tox. 4 H302 + H312 + H332 (Harmful if swallowed, in contact
Dermal, Inhalation) with skin, or if inhaled) [1] [2]
Serious Eye Damage Eye Dam. 1 H318 (Causes serious eye damage) [1]
Skin Corrosion Skin Corr. H314 (Causes severe skin burns and eye damage) [1]
1A/1B [2]

Primary Research Context and Synthesis

While not commonly used as a standalone drug substance, sodium imidazolate is a key precursor in materials

science, particularly for synthesizing advanced frameworks.

¢ Role in ZIFs: Sodium imidazolate serves as the anionic imidazolate linker. It can combine with metal
ions (like Zn2* or Co2*) to form a class of materials known as Zeolitic Imidazolate Frameworks
(ZIFs) [3] [4]. These are a subset of Metal-Organic Frameworks (MOFs) with zeolite-like topologies
[3].

¢ Bimetallic Imidazolates: Recent research explores the formation of bimetallic imidazolates (e.g.,
NaMnims, NaMgims), where sodium imidazolate reacts with other metal borohydrides. These
materials can exhibit unusual properties, such as colossal negative thermal expansion, which is
valuable for creating zero-expansion composites [5].

¢ Synthesis Method: One common synthesis method is mechanochemical grinding. In research,
sodium imidazolate was ground with metal borohydrides (e.g., Mn(BHa)2) using a planetary ball mill
under inert conditions. The process involved specific ball-to-sample mass ratios and intermittent
milling cycles to initiate the reaction [5].

The following diagram illustrates the primary research applications and the role of sodium imidazolate in

material synthesis.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact

Your Ultimate Destination for Small-Molecule (aka. pddress: gtl’;taer;o, CA 91761, United
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com

© 2026 Smolecule. All rights reserved. 4/ 4 Tech Support


https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s1532962?utm_src=pdf-bulk
https://www.smolecule.com/products/s1532962?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

